Cas no 876316-48-2 (3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole
• CAS No: 876316-48-2
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 719686
• PubChem ID: 18525803
• Update Time: 2025-10-25

3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(chloromethyl)-5-(2-furanyl)-1-methyl-
• 3-(Chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole
• 3-(chloromethyl)-5-(furan-2-yl)-1-methylpyrazole
• 3-(CHLOROMETHYL)-5-FUR-2-YL-1-METHYL-1H-PYRAZOLE 95
• 3-(CHLOROMETHYL)-5-FUR-2-YL-1-METHYL-1H-PYRAZOLE
• 3-(Chloromethyl)-5-fur-2-yl-1-methyl-1H-pyrazole 95%
• 1H-Pyrazole, 3-(chloroMethyl)-5-(2-furanyl)-1-Methyl-
• DTXSID80594558
• 876316-48-2
• 3-(Chloromethyl)-5-(furan-2-yl)-1-methyl-1H-pyrazole
• AKOS006343737
• MS-21967
• 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole, AldrichCPR
• DB-077049
• 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C9H9ClN2O/c1-12-8(5-7(6-10)11-12)9-3-2-4-13-9/h2-5H,6H2,1H3
• InChI Key： DZUIHVJDKDNADW-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=CO2)=CC(CCl)=N1

Computed Properties

• Exact Mass: 196.04000
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.3
• Melting Point: 71.5-73
• Boiling Point: 307.7°C at 760 mmHg
• Flash Point: 139.9°C
• Refractive Index: 1.601
• PSA: 30.96000
• LogP: 2.41890
• pka: 1.20±0.10(Predicted)

3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole

Introduction to 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole (CAS No. 876316-48-2) and Its Emerging Applications in Chemical Biology

The compound 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole (CAS No. 876316-48-2) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural features, combining a chloromethyl group, a furyl substituent, and a methyl-substituted pyrazole core, make it a versatile scaffold for developing novel bioactive molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its relevance to recent advancements in medicinal chemistry.

The molecular structure of 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole is characterized by a pyrazole ring substituted at the 3-position with a chloromethyl group and at the 5-position with a 2-furyl moiety. The presence of the chloromethyl group introduces reactivity that can be exploited for further functionalization, while the furyl group contributes to hydrophobic interactions and potential π-stacking interactions with biological targets. The methyl substitution at the 1-position of the pyrazole ring enhances metabolic stability, making this compound an attractive candidate for pharmacological applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug development due to their ability to modulate biological pathways effectively. Pyrazole derivatives, in particular, have garnered attention for their role as scaffolds in the design of small-molecule inhibitors and activators. The compound 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole (CAS No. 876316-48-2) fits into this category, offering a platform for exploring new therapeutic strategies.

In terms of synthetic chemistry, the preparation of 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole involves multi-step organic transformations that highlight its synthetic accessibility. The synthesis typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole core. Subsequent functionalization steps introduce the chloromethyl and furyl groups through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic routes underscore the compound's feasibility for large-scale production and further derivatization.

The biological activity of 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole has been explored in several contexts, particularly in its potential as an inhibitor or modulator of key enzymes and receptors involved in disease pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as kinases or phosphodiesterases, which are implicated in cancer and inflammatory diseases. The furyl group's ability to engage in hydrogen bonding or hydrophobic interactions with target proteins further enhances its binding affinity.

One of the most promising areas of research involving 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole is its application in developing kinase inhibitors. Kinases are critical enzymes that regulate numerous cellular processes, and dysregulation of their activity is associated with various diseases. The chloromethyl group provides a handle for further derivatization into more potent inhibitors through click chemistry or other bioconjugation strategies. This flexibility makes it an ideal candidate for structure-based drug design approaches.

Furthermore, the compound's structural features have been leveraged in designing molecules that exhibit selectivity towards specific kinases over others. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. Recent advances in high-throughput screening (HTS) have enabled researchers to rapidly assess the activity of 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole against large libraries of kinases, identifying lead compounds for further optimization.

The furyl substituent on 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole also contributes to its potential as an anti-inflammatory agent. Furyl-containing compounds have been shown to modulate inflammatory pathways by interacting with receptors such as peroxisome proliferator-activated receptors (PPARs). These interactions can lead to downregulation of pro-inflammatory cytokines and reduction of inflammation-related symptoms.

In addition to its kinase inhibition properties, 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole has shown promise in preclinical models as a potential treatment for neurological disorders. The ability of pyrazole derivatives to cross the blood-brain barrier makes them attractive candidates for central nervous system (CNS) applications. Further research is needed to fully elucidate its mechanisms of action in this context, but initial findings are encouraging.

The synthetic versatility of 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole also allows for its incorporation into larger molecular frameworks through bioconjugation techniques such as click chemistry or peptide coupling. These strategies enable the creation of novel drug candidates with enhanced pharmacokinetic properties or targeted delivery systems.

Future directions in research on 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole include exploring its role in epigenetic modulation and DNA repair mechanisms. Pyrazole derivatives have been increasingly recognized for their ability to interfere with epigenetic enzymes such as histone deacetylases (HDACs) and bromodomain proteins (BDNs). The structural features of this compound make it a compelling candidate for developing next-generation epigenetic drugs.

Overall, 3-(chloromethyl)-5-(2-furyl)-1-methyl-1H-pyrazole (CAS No. 876316-48-2) represents a promising scaffold for drug discovery with multiple avenues for further exploration. Its unique chemical properties, combined with recent advancements in synthetic biology and computational chemistry, position it as a valuable tool for developing novel therapeutics across various disease domains.